Cas no 2137100-28-6 (tert-butyl N-(1S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate
• CAS No: 2137100-28-6
• MF: C₁₃H₂₀ClN₃O₃
• MW: 301.769202232361
• CID: 5949048
• PubChem ID: 165500969
• Update Time: 2025-06-26

tert-butyl N-(1S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate
• EN300-1164854
• tert-butyl N-[(1S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropyl]carbamate
• 2137100-28-6

• Inchi： 1S/C13H20ClN3O3/c1-8-10(11(14)17(5)16-8)9(6-7-18)15-12(19)20-13(2,3)4/h7,9H,6H2,1-5H3,(H,15,19)/t9-/m0/s1
• InChI Key： XPMAMUOBPCCJBX-VIFPVBQESA-N
• SMILES： ClC1=C(C(C)=NN1C)[C@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.1193192g/mol
• Monoisotopic Mass: 301.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-(1S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate

tert-butyl N-(1S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(1S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate, identified by the CAS number 2137100-28-6, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and agricultural sciences. This compound belongs to the class of carbamates, which are widely used as intermediates in the synthesis of various bioactive molecules. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a chiral center bearing a pyrazole ring substituted with chlorine and methyl groups. The presence of these functional groups makes this compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound as a key intermediate in the development of novel pesticides and herbicides. For instance, researchers have explored its role in enhancing the bioavailability and stability of agrochemicals, making it an attractive candidate for sustainable agricultural practices. Additionally, the chiral center in this compound has been exploited in asymmetric synthesis, enabling the production of enantiomerically pure compounds with enhanced pharmacological properties.

The synthesis of tert-butyl N-(1S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate involves a multi-step process that includes nucleophilic substitution, oxidation, and coupling reactions. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of its production. For example, recent advancements in transition metal-catalyzed cross-coupling reactions have allowed for the precise construction of the pyrazole ring system with high regioselectivity and yield.

In terms of applications, this compound has shown promise in the development of anti-inflammatory agents and neuroprotective drugs. Its ability to modulate key signaling pathways involved in inflammation and neurodegeneration has been extensively studied. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers and protecting neuronal cells from oxidative stress. These findings underscore its potential as a lead compound for drug discovery programs targeting chronic inflammatory diseases and neurodegenerative disorders.

The safety profile of this compound has also been thoroughly investigated. Toxicological studies indicate that it exhibits low acute toxicity and minimal genotoxic potential, making it suitable for use in pharmaceutical formulations. Furthermore, its environmental impact has been assessed through biodegradation studies, which reveal that it undergoes rapid microbial degradation under aerobic conditions. These attributes align with current regulatory requirements for eco-friendly chemical products.

In conclusion, tert-butyl N-(1S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate, with its unique structural features and versatile functional groups, continues to be a valuable asset in various fields of chemical research. Its role as an intermediate in drug discovery and agrochemical development positions it as a key player in advancing innovative solutions to global health and agricultural challenges.